4-Pyrrolidin-1-yl-6-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine

• IUPAC Name: 4-pyrrolidin-1-yl-6-[4-[6-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C18H21F3N6/c19-18(20,21)14-4-3-5-15(24-14)26-8-10-27(11-9-26)17-12-16(22-13-23-17)25-6-1-2-7-25/h3-5,12-13H,1-2,6-11H2
• InChI Key: JUYBRNGIOIYXHM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC(=NC=N2)N3CCN(CC3)C4=CC=CC(=N4)C(F)(F)F
• Molecular Formula: C18H21F3N6
• Molecular Weight: 378.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrrolidine ring, a pyrimidine ring, a piperazine ring, and a pyridine ring. These structures are common in many biologically active compounds.

Molecular Structure Analysis

The pyrrolidine ring in the molecule is a five-membered ring with one nitrogen atom. The pyrimidine ring is a six-membered ring with two nitrogen atoms. The piperazine ring is a six-membered ring with two nitrogen atoms, and the pyridine ring is a six-membered ring with one nitrogen atom.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Pyrrolidine derivatives are found in many drugs and can interact with various biological targets.

Future Directions

Pyrrolidine derivatives are a focus of ongoing research in drug discovery due to their presence in many biologically active compounds. Future research may focus on developing new synthesis methods, exploring new biological targets, and improving the properties of these compounds.